Cas no 22632-51-5 (1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-)

1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl- structure
22632-51-5 structure
Product Name:1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
CAS No:22632-51-5
MF:C13H26N2O
MW:226.358343601227
CID:269219
PubChem ID:211192
Update Time:2025-04-19

1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
    • Piperazine, 1-methyl-4-(2-propylvaleryl)-
    • BRN 0780512
    • 22632-51-5
    • 1-Methyl-4-(2-propylvaleryl)piperazine
    • SCHEMBL21078258
    • DTXSID10177171
    • Inchi: 1S/C13H26N2O/c1-4-6-12(7-5-2)13(16)15-10-8-14(3)9-11-15/h12H,4-11H2,1-3H3
    • InChI Key: IBFBDYUBCKIREM-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC)CCC)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 226.20468
  • Monoisotopic Mass: 226.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 0.946
  • Boiling Point: 334.5°Cat760mmHg
  • Flash Point: 128.6°C
  • Refractive Index: 1.474
  • PSA: 23.55
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.